Cas no 63328-35-8 (D-THREONINE, O-(1,1-DIMETHYLETHYL)-N-[(PHENYLMETHOXY)CARBONYL]-)

D-Threonine, O-(1,1-dimethylethyl)-N-[(phenylmethoxy)carbonyl]- is a protected derivative of D-threonine, featuring tert-butyl and carbobenzyloxy (Cbz) protecting groups. This compound is primarily utilized in peptide synthesis, where selective protection of the amino and hydroxyl functionalities is required. The tert-butyl group enhances steric hindrance, improving stability during synthetic procedures, while the Cbz group allows for orthogonal deprotection under mild conditions. Its chiral purity ensures high stereochemical fidelity in asymmetric synthesis. This derivative is particularly valuable in pharmaceutical research and fine chemical applications, where precise control over molecular structure is critical. Its robust protection strategy minimizes side reactions, making it a reliable intermediate in complex organic transformations.
D-THREONINE, O-(1,1-DIMETHYLETHYL)-N-[(PHENYLMETHOXY)CARBONYL]- structure
63328-35-8 structure
Product Name:D-THREONINE, O-(1,1-DIMETHYLETHYL)-N-[(PHENYLMETHOXY)CARBONYL]-
CAS No:63328-35-8
MF:C16H23NO5
MW:309.357525110245
CID:3417044
PubChem ID:7016360
Update Time:2025-05-21

D-THREONINE, O-(1,1-DIMETHYLETHYL)-N-[(PHENYLMETHOXY)CARBONYL]- Chemical and Physical Properties

Names and Identifiers

    • D-THREONINE, O-(1,1-DIMETHYLETHYL)-N-[(PHENYLMETHOXY)CARBONYL]-
    • 63328-35-8
    • (2R,3S)-2-{[(benzyloxy)carbonyl]amino}-3-(tert-butoxy)butanoic acid
    • (2R,3S)-3-[(2-methylpropan-2-yl)oxy]-2-(phenylmethoxycarbonylamino)butanoic acid
    • EN300-6747069
    • SCHEMBL6387090
    • Inchi: 1S/C16H23NO5/c1-11(22-16(2,3)4)13(14(18)19)17-15(20)21-10-12-8-6-5-7-9-12/h5-9,11,13H,10H2,1-4H3,(H,17,20)(H,18,19)/t11-,13+/m0/s1
    • InChI Key: QJYMOTAFFJDTAG-WCQYABFASA-N
    • SMILES: O([C@@H](C)[C@H](C(=O)O)NC(=O)OCC1C=CC=CC=1)C(C)(C)C

Computed Properties

  • Exact Mass: 309.15762283Da
  • Monoisotopic Mass: 309.15762283Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 22
  • Rotatable Bond Count: 8
  • Complexity: 371
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 2
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.3
  • Topological Polar Surface Area: 84.9Ų

D-THREONINE, O-(1,1-DIMETHYLETHYL)-N-[(PHENYLMETHOXY)CARBONYL]- Pricemore >>

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Additional information on D-THREONINE, O-(1,1-DIMETHYLETHYL)-N-[(PHENYLMETHOXY)CARBONYL]-

Comprehensive Overview of D-THREONINE, O-(1,1-DIMETHYLETHYL)-N-[(PHENYLMETHOXY)CARBONYL]- (CAS No. 63328-35-8)

The compound D-THREONINE, O-(1,1-DIMETHYLETHYL)-N-[(PHENYLMETHOXY)CARBONYL]- (CAS No. 63328-35-8) is a specialized derivative of the amino acid threonine, widely recognized for its applications in peptide synthesis and pharmaceutical research. This chemically modified amino acid features a tert-butyl (1,1-dimethylethyl) group at the oxygen atom and a benzyloxycarbonyl (Cbz) protecting group at the nitrogen, making it a valuable intermediate in organic chemistry and drug development.

In recent years, the demand for protected amino acids like D-THREONINE, O-(1,1-DIMETHYLETHYL)-N-[(PHENYLMETHOXY)CARBONYL]- has surged due to their critical role in solid-phase peptide synthesis (SPPS). Researchers and pharmaceutical companies prioritize such compounds for their ability to enhance peptide stability and yield optimization. The Cbz group is particularly favored for its selective deprotection properties, which are essential in multi-step synthetic processes.

The unique structural features of this compound also align with current trends in bioconjugation and prodrug design. With the growing interest in targeted drug delivery systems, derivatives like D-THREONINE, O-(1,1-DIMETHYLETHYL)-N-[(PHENYLMETHOXY)CARBONYL]- are being explored for their potential to improve bioavailability and therapeutic efficacy. These applications are frequently discussed in forums and publications focusing on advanced medicinal chemistry.

From a synthetic chemistry perspective, the tert-butyl protection in this compound offers advantages in acid-labile environments, a feature highly sought after in peptide coupling reactions. This makes CAS No. 63328-35-8 a staple in laboratories specializing in custom peptide synthesis and high-throughput screening. Its compatibility with Fmoc and Boc strategies further broadens its utility.

Environmental and green chemistry considerations are also driving innovation in the use of this compound. Researchers are investigating solvent-free or low-waste synthetic routes to minimize ecological impact, a topic frequently searched in sustainable chemistry databases. The compound’s stability under mild conditions makes it a candidate for eco-friendly protocols.

In summary, D-THREONINE, O-(1,1-DIMETHYLETHYL)-N-[(PHENYLMETHOXY)CARBONYL]- (CAS No. 63328-35-8) is a versatile building block with significant relevance in peptide science, drug discovery, and material science. Its dual-protected structure addresses key challenges in modern chemical synthesis, while its adaptability to emerging trends ensures its continued importance in scientific research.

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